3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid
Overview
Description
“3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid” is a chemical compound with the CAS Number: 1306184-98-4 . It has a molecular weight of 311.65 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid” is 1S/C13H7ClFNO5/c14-8-6-7 (13 (17)18)4-5-10 (8)21-11-3-1-2-9 (15)12 (11)16 (19)20/h1-6H, (H,17,18) .Physical And Chemical Properties Analysis
“3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid” is a powder at room temperature . It has a molecular weight of 311.65 .Scientific Research Applications
Applications in Crystallography and Molecular Structure Analysis
3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid and its derivatives are instrumental in crystallography and understanding molecular structures. Pramanik et al. (2019) employed X-ray powder diffraction to determine the crystal structures of benzoic acid derivatives, revealing insights into intermolecular interactions and molecular geometries. The study highlighted the interplay of hydrogen and halogen bonds in assembling molecules into a supramolecular framework, crucial for understanding molecular behavior and interactions (Pramanik, Dey, & Mukherjee, 2019).
Role in Polymer Synthesis
The compound has been utilized in the synthesis of novel monomers for polybenzimidazoles. Begunov and Valyaeva (2015) highlighted the synthesis of new AB-type monomers from N-(4,5-dichloro-2-nitrophenyl)acetamide and 4-hydroxybenzoic acid, indicating the relevance of such derivatives in developing new materials with potential applications in various industries (Begunov & Valyaeva, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Result of Action
The molecular and cellular effects of 3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid’s action are currently unknown
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid . .
properties
IUPAC Name |
3-chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClFNO5/c14-9-5-7(13(17)18)1-3-11(9)21-12-4-2-8(15)6-10(12)16(19)20/h1-6H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQMROQQMUOPKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)Cl)OC2=C(C=C(C=C2)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClFNO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(4-fluoro-2-nitrophenoxy)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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